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Compound of Interest

Compound Name:
(3-(Bromomethyl)oxetan-3-

yl)methanol

Cat. No.: B1268106 Get Quote

Essential Safety and Handling Guide for (3-
(Bromomethyl)oxetan-3-yl)methanol
This guide provides immediate, essential safety protocols and logistical information for handling

(3-(Bromomethyl)oxetan-3-yl)methanol (CAS No: 22633-44-9) in a laboratory setting. The

following procedures are designed to ensure the safety of researchers, scientists, and drug

development professionals by outlining proper handling, storage, and disposal methods.

Chemical and Physical Properties
A summary of the key physical and chemical properties of (3-(Bromomethyl)oxetan-3-
yl)methanol is provided below.
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Property Value Source

Molecular Formula C₅H₉BrO₂ [1]

Molecular Weight 181.03 g/mol [1]

Appearance Colorless Liquid [2]

Relative Density 1.598 g/mL [2]

Boiling Point 242 °C [3]

Storage Temperature 2-8 °C (Refrigerator) [3]

Hazard Identification and GHS Classification
This substance is classified as hazardous. It is corrosive and can cause severe skin burns and

eye damage. It is also harmful if swallowed, inhaled, or in contact with skin.[1][2] Adherence to

all safety precautions is mandatory.

Hazard Information Description GHS Pictograms

Signal Word Danger
alt text

alt text

Hazard Statements

H302: Harmful if swallowed.[1]

[2]H312: Harmful in contact

with skin.[1][2]H314: Causes

severe skin burns and eye

damage.[1][2]H332: Harmful if

inhaled.[1][2]H335: May cause

respiratory irritation.[1]

UN Number 3265 [2]

Shipping Name
CORROSIVE LIQUID, ACIDIC,

ORGANIC, N.O.S.
[2]
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Operational and Disposal Plans
The following procedural guidance details the necessary steps for safe handling, from initial

preparation to final disposal.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is required to protect against the various hazards posed by

this chemical.[4][5] There is no single glove material that provides complete protection from all

chemicals, so careful selection is critical.[6]

Protection Type Specification Rationale

Eye & Face
Chemical safety goggles and a

face shield.

Protects against splashes that

can cause severe eye

damage.[2][7]

Hand

Nitrile or Butyl rubber gloves

(double-gloving

recommended).

Provides a barrier against skin

contact, which can be harmful

and cause severe burns.[2][6]

Always check manufacturer

glove compatibility charts.

Body
Chemically resistant lab coat

or apron.

Protects against skin exposure

from spills and splashes.[8]

Respiratory
Not required if handled within a

certified chemical fume hood.

A fume hood provides primary

respiratory protection. If work

outside a hood is unavoidable,

a full-face air-purifying

respirator should be used.[6]

Handling Protocol
All handling of (3-(Bromomethyl)oxetan-3-yl)methanol must be performed in a designated

area equipped with appropriate safety measures.

Experimental Workflow:
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Preparation: Before handling, ensure a chemical fume hood is operational and the work area

is clear of incompatible materials. Don all required PPE as specified above.

Aliquotting & Handling: Conduct all transfers and manipulations of the chemical inside the

fume hood to minimize inhalation exposure.[8] Avoid all personal contact with the substance.

[8]

Post-Handling: Thoroughly wash hands and any potentially exposed skin with soap and

water after handling is complete.[2]

Decontamination: Clean the work surface and any equipment used with an appropriate

solvent. Launder contaminated clothing before reuse.[8]

Storage Plan
Proper storage is crucial to maintain the chemical's stability and prevent accidental exposure.

Temperature: Store in a refrigerator at 2-8°C.[3]

Atmosphere: Store under an inert gas like nitrogen or argon.[3]

Container: Keep the container tightly sealed and clearly labeled.[8]

Location: Store in a well-ventilated area designated for hazardous chemicals.

Emergency Exposure Protocol
Immediate action is required in case of accidental exposure.

If Inhaled: Move the person to fresh air. Immediately call a POISON CENTER or doctor.[2]

If on Skin (or Hair): Take off immediately all contaminated clothing. Rinse skin with plenty of

water or shower. Immediately call a POISON CENTER or doctor.[2]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor.[2][3]
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If Swallowed: Do NOT induce vomiting. Rinse mouth. Immediately call a POISON CENTER

or doctor.[2]

Disposal Plan
This material and its container must be disposed of as hazardous waste and must not be

poured down the drain.[3]

Waste Collection: Collect all waste material, including empty containers and contaminated

disposables (e.g., gloves, wipes), in a designated, clearly labeled, and sealed hazardous

waste container.[8]

Container Handling: Handle uncleaned containers with the same precautions as the product

itself.

Final Disposal: Arrange for disposal through a licensed professional waste disposal service.

Adhere to all local, state, and federal regulations for hazardous waste disposal.[8]

Workflow Visualization
The following diagram illustrates the required workflow for safely handling (3-
(Bromomethyl)oxetan-3-yl)methanol.
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1. Preparation
- Verify Fume Hood

- Don Full PPE

2. Handling
- Work in Fume Hood

- Avoid Contact

Emergency Protocol
- Skin/Eye/Inhalation/Ingestion

- Seek Immediate Medical Attention

3. Storage
- 2-8°C, Inert Gas
- Tightly Sealed

If not all used

4. Decontamination
- Clean Work Area

- Wash Hands

5. Disposal
- Segregate Hazardous Waste

- Use Licensed Service

Click to download full resolution via product page

Caption: Safe handling workflow for (3-(Bromomethyl)oxetan-3-yl)methanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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